Cas no 1334018-35-7 (N-(3-chlorophenyl)(cyano)methylpent-4-enamide)

• Product Name: N-(3-chlorophenyl)(cyano)methylpent-4-enamide
• CAS No: 1334018-35-7
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 5887989
• PubChem ID: 53617819
• Update Time: 2025-10-28

N-(3-chlorophenyl)(cyano)methylpent-4-enamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)(cyano)methylpent-4-enamide
• N-[(3-chlorophenyl)(cyano)methyl]pent-4-enamide
• 1334018-35-7
• AKOS033067427
• EN300-26684035

• Inchi： 1S/C13H13ClN2O/c1-2-3-7-13(17)16-12(9-15)10-5-4-6-11(14)8-10/h2,4-6,8,12H,1,3,7H2,(H,16,17)
• InChI Key： FREFWICGIHGDCL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C#N)NC(CCC=C)=O

Computed Properties

• Exact Mass: 248.0716407g/mol
• Monoisotopic Mass: 248.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.9Ų

Additional information on N-(3-chlorophenyl)(cyano)methylpent-4-enamide

Professional Introduction to N-(3-chlorophenyl)(cyano)methylpent-4-enamide (CAS No. 1334018-35-7)

N-(3-chlorophenyl)(cyano)methylpent-4-enamide is a specialized organic compound with the CAS number 1334018-35-7. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The presence of both a chlorophenyl group and a cyano-substituted methyl side chain contributes to its distinct chemical behavior, making it a subject of interest for further exploration in synthetic chemistry and drug development.

The molecular structure of N-(3-chlorophenyl)(cyano)methylpent-4-enamide consists of a pent-4-enamide backbone, which is a five-carbon chain with a double bond and an amide functional group. The 3-chlorophenyl moiety introduces electrophilic characteristics, while the cyano group adds nucleophilic potential, making the compound a versatile intermediate in organic synthesis. This balance of functional groups allows for diverse chemical reactions, including nucleophilic substitution, addition reactions, and condensation processes.

In recent years, the compound has been studied for its potential role in the development of novel pharmaceuticals. The amide functionality is particularly relevant in medicinal chemistry, as it is a common motif in bioactive molecules. Researchers have explored its derivatives as possible candidates for treating various diseases, including inflammatory conditions and neurological disorders. The chlorophenyl group, known for its ability to enhance binding affinity to biological targets, further enhances the compound's pharmacological potential.

The synthesis of N-(3-chlorophenyl)(cyano)methylpent-4-enamide involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the pent-4-enamide core, followed by functionalization with the 3-chlorophenyl and cyanomethyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic methodologies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The compound's reactivity also makes it valuable in materials science applications. For instance, it can be used as a precursor in the synthesis of polymers with specific properties. The incorporation of amide and cyano groups into polymer chains can enhance thermal stability, mechanical strength, and biodegradability. Such properties are highly sought after in industries ranging from packaging to biomedicine.

Efforts have been made to optimize the production process of N-(3-chlorophenyl)(cyano)methylpent-4-enamide to ensure scalability and cost-effectiveness. Continuous flow chemistry has emerged as a promising approach, offering improved efficiency and reduced waste compared to traditional batch processing methods. This innovation aligns with global trends toward sustainable manufacturing practices in the chemical industry.

The pharmacological activity of N-(3-chlorophenyl)(cyano)methylpent-4-enamide has been investigated through both computational modeling and experimental studies. Computational methods have allowed researchers to predict how the compound interacts with biological targets at the molecular level. These simulations have provided insights into its binding affinity and potential side effects, guiding further optimization efforts.

In vitro studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties. The amide group interacts with enzymes involved in inflammatory pathways, modulating their activity to reduce inflammation. Additionally, the chlorophenyl moiety has been shown to enhance penetration across biological membranes, improving bioavailability.

The compound's potential in treating neurological disorders has also been explored. Preclinical studies suggest that it may interfere with pathways associated with neurodegeneration by inhibiting specific enzymes or modulating neurotransmitter release. While these findings are encouraging, further research is needed to fully understand its therapeutic implications.

The safety profile of N-(3-chlorophenyl)(cyano)methylpent-4-enamide is another area of focus. Toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These assessments are crucial for determining safe dosages and identifying any potential hazards associated with its use.

The regulatory landscape for new pharmaceutical compounds like N-(3-chlorophenyl)(cyano strong>)methylpent-4-enamide is stringent but well-established. Manufacturers must adhere to guidelines set by agencies such as the FDA and EMA to ensure safety and efficacy before commercialization. This regulatory framework fosters innovation while protecting public health.

The future prospects for N-(3-chlorophenyl strong>) (< strong >cyano) methylpent-4-enamide are promising, given its unique structural features and potential applications. Ongoing research aims to expand its utility in drug development and materials science by exploring new synthetic routes and functional derivatives.